Cas no 820972-87-0 (Ethanone, 1,1'-(4,5-dihydro-1H-pyrazole-2,5-diyl)bis-)

• Product name: Ethanone, 1,1'-(4,5-dihydro-1H-pyrazole-2,5-diyl)bis-
• CAS No: 820972-87-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 699048
• PubChem ID: 71420179

Ethanone, 1,1'-(4,5-dihydro-1H-pyrazole-2,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-(4,5-dihydro-1H-pyrazole-2,5-diyl)bis-
• 1-(1-acetylpyrazolidin-3-yl)ethanone
• 820972-87-0
• DTXSID90839386
• 1,1'-(pyrazolidine-1,3-diyl)diethanone
• 1,1'-(Pyrazolidine-1,3-diyl)di(ethan-1-one)

• Inchi： InChI=1S/C7H12N2O2/c1-5(10)7-3-4-9(8-7)6(2)11/h7-8H,3-4H2,1-2H3
• InChI Key： YTJGFQUUCQHULX-UHFFFAOYSA-N
• SMILES： CC(=O)C1CCN(N1)C(=O)C

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.4Ų